Cas no 69917-80-2 (Methyl 3-(1H-pyrrol-2-yl)propanoate)

• Product Name: Methyl 3-(1H-pyrrol-2-yl)propanoate
• CAS No: 69917-80-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD09841003
• CID: 826613
• Update Time: 2025-05-23

Methyl 3-(1H-pyrrol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-propanoic acid, methyl ester
• Methyl 3-(2-Pyrrolyl)propanoate
• 3-(1H-pyrrol-2-yl)-propionic acid methyl ester
• Methyl 3-(1H-pyrrol-2-yl)propanoate
• Methyl 3-(2-pyrrolyl)propionate [ 2-(2-methoxycarbonylethyl)pyrrole]
• Methyl-3-(2-pyrrolyl)propionate
• 2-(2-Methoxycarbonylethyl)pyrrole
• 1H-Pyrrole-2-propanoic Acid Methyl Ester
• KSC792E2L
• Methyl 3-(2-Pyrrolyl)propionate
• UBOXXEGSGUIRAJ-UHFFFAOYSA-N
• 2-(2-methoxycarbonylethyl)-pyrrole

• MDL： MFCD09841003
• Inchi： 1S/C8H11NO2/c1-11-8(10)5-4-7-3-2-6-9-7/h2-3,6,9H,4-5H2,1H3
• InChI Key： UBOXXEGSGUIRAJ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1=CC=CN1)=O

Computed Properties

• Exact Mass: 153.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.117
• Boiling Point: 251 ºC
• Flash Point: 105 ºC
• PSA: 42.09000
• LogP: 1.12030

Methyl 3-(1H-pyrrol-2-yl)propanoate Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 3-(1H-pyrrol-2-yl)propanoate

Comprehensive Overview of Methyl 3-(1H-pyrrol-2-yl)propanoate (CAS No. 69917-80-2): Properties, Applications, and Industry Insights

Methyl 3-(1H-pyrrol-2-yl)propanoate (CAS No. 69917-80-2) is a specialized organic compound with a unique molecular structure, combining a pyrrole ring and an ester functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The methyl ester moiety enhances its solubility in organic solvents, making it a valuable intermediate in synthetic chemistry. Researchers often explore its derivatives for applications in drug discovery, particularly in the development of heterocyclic compounds, which are pivotal in modern medicinal chemistry.

In recent years, the demand for pyrrole-based compounds like Methyl 3-(1H-pyrrol-2-yl)propanoate has surged, driven by their role in designing bioactive molecules. A trending topic in the scientific community is the exploration of sustainable synthesis methods for such intermediates, aligning with the global push for green chemistry. Questions like "How to optimize the yield of Methyl 3-(1H-pyrrol-2-yl)propanoate?" or "What are the latest catalytic approaches for pyrrole derivatives?" frequently appear in academic and industrial forums, reflecting the compound's relevance.

The physicochemical properties of CAS No. 69917-80-2 include a moderate boiling point and stability under ambient conditions, which facilitate its handling in laboratory settings. Its spectroscopic characteristics, such as NMR and IR profiles, are well-documented, aiding in quality control during production. Analytical techniques like HPLC and GC-MS are commonly employed to ensure purity, a critical factor for end-users in the fine chemicals sector. Discussions on platforms like ResearchGate often highlight the need for standardized protocols to minimize impurities during synthesis.

From an industrial perspective, Methyl 3-(1H-pyrrol-2-yl)propanoate is increasingly used in the fragrance and flavor industry due to its subtle aromatic notes. This application ties into the broader trend of natural product mimicry, where synthetic analogs replicate desirable scents or tastes. Additionally, its potential as a precursor for biodegradable polymers has sparked interest, especially amid growing environmental concerns. Searches for "biodegradable pyrrole polymers" or "ester-based green materials" underscore this niche yet expanding market.

Regulatory compliance and safety data for CAS No. 69917-80-2 are meticulously maintained, with SDS sheets detailing proper storage and handling. While not classified as hazardous under major frameworks like REACH or OSHA, best practices recommend using personal protective equipment (PPE) during large-scale operations. The compound's ecotoxicological profile is another area of active research, particularly for agrochemical applications where environmental impact assessments are mandatory.

In conclusion, Methyl 3-(1H-pyrrol-2-yl)propanoate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceuticals to sustainable materials—make it a compound of enduring interest. As industries prioritize eco-friendly synthesis and functional diversity, this pyrrole derivative is poised to remain a key player in the specialty chemicals landscape.